(S)-Carnitine Mesylate Isobutylester, Mesylate Salt (S)-Carnitine Mesylate Isobutylester, Mesylate Salt
Brand Name: Vulcanchem
CAS No.: 161886-59-5
VCID: VC20779451
InChI: InChI=1S/C12H26NO5S.CH4O3S/c1-10(2)9-17-12(14)7-11(8-13(3,4)5)18-19(6,15)16;1-5(2,3)4/h10-11H,7-9H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1/t11-;/m0./s1
SMILES: CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-]
Molecular Formula: C13H29NO8S2
Molecular Weight: 391.5 g/mol

(S)-Carnitine Mesylate Isobutylester, Mesylate Salt

CAS No.: 161886-59-5

Cat. No.: VC20779451

Molecular Formula: C13H29NO8S2

Molecular Weight: 391.5 g/mol

* For research use only. Not for human or veterinary use.

(S)-Carnitine Mesylate Isobutylester, Mesylate Salt - 161886-59-5

Specification

CAS No. 161886-59-5
Molecular Formula C13H29NO8S2
Molecular Weight 391.5 g/mol
IUPAC Name methanesulfonate;trimethyl-[(2S)-4-(2-methylpropoxy)-2-methylsulfonyloxy-4-oxobutyl]azanium
Standard InChI InChI=1S/C12H26NO5S.CH4O3S/c1-10(2)9-17-12(14)7-11(8-13(3,4)5)18-19(6,15)16;1-5(2,3)4/h10-11H,7-9H2,1-6H3;1H3,(H,2,3,4)/q+1;/p-1/t11-;/m0./s1
Standard InChI Key GIYCSBUWEZHZID-MERQFXBCSA-M
Isomeric SMILES CC(C)COC(=O)C[C@@H](C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-]
SMILES CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-]
Canonical SMILES CC(C)COC(=O)CC(C[N+](C)(C)C)OS(=O)(=O)C.CS(=O)(=O)[O-]

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